(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Brand Name:
Vulcanchem
CAS No.:
615270-21-8
VCID:
VC0357086
InChI:
InChI=1S/C27H32N2O5/c1-2-16-34-22-11-6-10-21(19-22)24-23(25(30)20-8-4-3-5-9-20)26(31)27(32)29(24)13-7-12-28-14-17-33-18-15-28/h3-6,8-11,19,24,30H,2,7,12-18H2,1H3/b25-23+
SMILES:
CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4
Molecular Formula:
C27H32N2O5
Molecular Weight:
464.6g/mol
(E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
CAS No.: 615270-21-8
Main Products
VCID: VC0357086
Molecular Formula: C27H32N2O5
Molecular Weight: 464.6g/mol
CAS No. | 615270-21-8 |
---|---|
Product Name | (E)-[1-(3-Morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate |
Molecular Formula | C27H32N2O5 |
Molecular Weight | 464.6g/mol |
IUPAC Name | (E)-[1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate |
Standard InChI | InChI=1S/C27H32N2O5/c1-2-16-34-22-11-6-10-21(19-22)24-23(25(30)20-8-4-3-5-9-20)26(31)27(32)29(24)13-7-12-28-14-17-33-18-15-28/h3-6,8-11,19,24,30H,2,7,12-18H2,1H3/b25-23+ |
Standard InChIKey | LUIBOIMLDRLYMC-WJTDDFOZSA-N |
Isomeric SMILES | CCCOC1=CC=CC(=C1)C2/C(=C(/C3=CC=CC=C3)\[O-])/C(=O)C(=O)N2CCC[NH+]4CCOCC4 |
SMILES | CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4 |
Canonical SMILES | CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4 |
PubChem Compound | 6067761 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume